molecular formula C19H15N3OS2 B256492 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Cat. No. B256492
M. Wt: 365.5 g/mol
InChI Key: IBMFXJQSZIEMOB-WJDWOHSUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It belongs to the family of thiazolo[3,2-b][1,2,4]triazole derivatives, which have shown promising results in various biomedical applications.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is not fully understood. However, several studies have suggested that the compound exerts its biological activity by interacting with specific molecular targets in the cells. For instance, it has been reported that the compound inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one have been extensively studied in various research studies. Some of the significant effects include:
1. Induction of apoptosis: Several studies have reported that the compound induces apoptosis or programmed cell death in cancer cells, which is a crucial mechanism for inhibiting cancer cell growth and proliferation.
2. Inhibition of cell proliferation: The compound has also been shown to inhibit the proliferation of cancer cells by arresting the cell cycle at specific phases.
3. Anti-angiogenic activity: Studies have reported that 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibits anti-angiogenic activity, which means it can inhibit the formation of new blood vessels that are essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has several advantages and limitations for lab experiments. Some of the significant advantages include:
1. High potency: The compound exhibits high potency against cancer cells and microorganisms, which makes it a potential candidate for drug development.
2. Low toxicity: Studies have reported that the compound has low toxicity towards normal cells, which is a crucial factor for drug development.
3. Easy synthesis: The compound can be easily synthesized using simple and cost-effective methods.
Some of the limitations of 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one for lab experiments include:
1. Limited solubility: The compound has limited solubility in water, which can make it difficult to use in certain experimental setups.
2. Lack of in vivo studies: Although the compound has shown promising results in vitro studies, there is a lack of in vivo studies, which is essential for evaluating its efficacy and safety in living organisms.

Future Directions

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has several potential future directions for scientific research. Some of the possible directions include:
1. Drug development: The compound has shown promising results in inhibiting cancer cell growth and proliferation, which makes it a potential candidate for drug development.
2. Combination therapy: Studies have suggested that the compound can be used in combination with other drugs to enhance its efficacy and reduce toxicity.
3. Mechanistic studies: Further mechanistic studies are essential to understand the precise mechanism of action of the compound and identify its molecular targets.
4. In vivo studies: In vivo studies are necessary to evaluate the efficacy and safety of the compound in living organisms and identify any potential side effects.
Conclusion:
2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound exhibits high potency against cancer cells and microorganisms, and its low toxicity towards normal cells makes it a potential candidate for drug development. However, further mechanistic and in vivo studies are necessary to evaluate its efficacy and safety fully.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been reported in various research studies. One of the most common methods involves the reaction of 2-aminothiazole with 4-methylbenzaldehyde and 4-methylthiophenol in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or acetic acid, and the product is obtained after purification using column chromatography or recrystallization.

Scientific Research Applications

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been extensively studied for its potential applications in various fields of scientific research. Some of the significant research areas include:
1. Anticancer activity: Several studies have reported that 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.
2. Antimicrobial activity: The compound has also shown promising results in inhibiting the growth of various pathogenic microorganisms, including bacteria and fungi.
3. Anti-inflammatory activity: Studies have reported that 2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibits significant anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.

properties

Product Name

2-(4-methylphenyl)-5-[4-(methylsulfanyl)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Molecular Formula

C19H15N3OS2

Molecular Weight

365.5 g/mol

IUPAC Name

(5Z)-2-(4-methylphenyl)-5-[(4-methylsulfanylphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C19H15N3OS2/c1-12-3-7-14(8-4-12)17-20-19-22(21-17)18(23)16(25-19)11-13-5-9-15(24-2)10-6-13/h3-11H,1-2H3/b16-11-

InChI Key

IBMFXJQSZIEMOB-WJDWOHSUSA-N

Isomeric SMILES

CC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC=C(C=C4)SC)/SC3=N2

SMILES

CC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC=C(C=C4)SC)SC3=N2

Canonical SMILES

CC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC=C(C=C4)SC)SC3=N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.